Art558

• Molecular Formula: C21H21F3N4O2
• Molecular Weight: 418.4 g/mol
• InChI: InChI=1S/C21H21F3N4O2/c1-12-5-4-6-14(9-12)27(3)20(30)18-17(29)7-8-28(18)19-15(11-25)16(21(22,23)24)10-13(2)26-19/h4-6,9-10,17-18,29H,7-8H2,1-3H3/t17-,18+/m1/s1
• InChIKey: YHMDHAMZFMNMTF-MSOLQXFVSA-N

ART558: A Selective Polθ Inhibitor

ART558 is a low-molecular-weight, allosteric inhibitor targeting the polymerase function of DNA Polymerase Theta (Polθ) [1]. It was identified through a high-throughput screen and optimization process, exhibiting a biochemical IC50 of 7.9 nM against the isolated full-length Polθ enzyme [2]. The compound is characterized by its non-competitive inhibition with respect to dNTPs and uncompetitive inhibition with respect to dsDNA, which underpins its unique selectivity profile [3].

Mechanism

Allosteric Polθ polymerase domain inhibitor

Pathway

TMEJ-selective; reported NHEJ-independent context

Model Fit

HR-deficient / BRCA-mutant synthetic lethality studies

• [1] Zatreanu D, et al. Polθ inhibitors elicit BRCA-gene synthetic lethality and target PARP inhibitor resistance. Nat Commun. 2021 Jun 17;12(1):3636. View Source
• [2] Chemical Probes Portal. Probe ART558: Allosteric inhibitor of POLQ. Updated 2023 May 12. View Source
• [3] Stockley ML, et al. Discovery of small-molecule allosteric inhibitors of DNA polymerase theta. To be published. (Referenced in Zatreanu et al. 2021). View Source

ART558 Irreplaceability

Generic substitution of Polθ inhibitors is not scientifically valid due to fundamental differences in their target domains, potency, and mechanism of action. While Polθ possesses both ATPase/helicase and polymerase domains essential for its function, inhibitors like novobiocin target only the ATPase domain with weak potency (IC50 ~ 24 µM) [1]. In contrast, ART558 specifically inhibits the polymerase domain with nanomolar potency (IC50 7.9 nM) via a unique allosteric mechanism, resulting in a >3,000-fold difference in biochemical activity [2]. This profound disparity in potency and target engagement directly impacts cellular efficacy and the ability to recapitulate genetic knockout phenotypes, making interchangeability impossible for rigorous research applications [3].

ART558 (Target)

Substitute May Differ

Allosteric Polθ polymerase domain inhibitor

Mechanism mismatch Novobiocin targets ATPase/helicase domain; polymerase inhibition may not transfer

Reported kinase panel selectivity profile

Selectivity context Off-target kinase profiles differ across Polθ inhibitor class; requires per-compound review

Reported cellular permeability and synthetic lethality in BRCA-mutant models

Cellular context Permeability and metabolism vary; assay-specific validation may be needed

• [1] Zhou J, et al. A first-in-class Polymerase Theta Inhibitor selectively targets Homologous-Recombination-Deficient Tumors. Nat Cancer. 2021 Jun 17;2(6):598-610. View Source
• [2] Zatreanu D, et al. Polθ inhibitors elicit BRCA-gene synthetic lethality and target PARP inhibitor resistance. Nat Commun. 2021 Jun 17;12(1):3636. View Source
• [3] Chemical Probes Portal. Probe ART558: Allosteric inhibitor of POLQ. Updated 2023 May 12. View Source

ART558 Comparator Data

Potency vs. Novobiocin

ART558 exhibits a 3,000-fold greater potency for Polθ inhibition compared to the antibiotic novobiocin (NVB). In a primer extension assay, ART558 inhibited Polθ with an IC50 of 7.9 nM, whereas NVB showed an IC50 of 24 µM in an ATPase inhibition assay [1][2]. This significant difference in biochemical potency directly translates to more robust target engagement at lower concentrations.

Polθ Inhibition

Head-to-head

ART558 IC50 7.9 nM vs novobiocin 24,000 nM — reported ~3,000-fold difference in biochemical potency

Supports pathway-specific assay design at nanomolar concentrations

Different Polθ domains targeted; cross-domain comparison context

Evidence Dimension	In vitro biochemical potency
Target Compound Data	7.9 nM
Comparator Or Baseline	Novobiocin: 24 µM (24,000 nM)
Quantified Difference	>3,000-fold more potent
Conditions	ART558: Primer extension assay with full-length Polθ; Novobiocin: ATPase inhibition assay

Why This Matters

This extreme difference in potency dictates that ART558 is the appropriate tool for studying Polθ polymerase function, as novobiocin is ineffective at concentrations required for specific polymerase inhibition.

• [1] Zatreanu D, et al. Polθ inhibitors elicit BRCA-gene synthetic lethality and target PARP inhibitor resistance. Nat Commun. 2021 Jun 17;12(1):3636. View Source
• [2] Zhou J, et al. A first-in-class Polymerase Theta Inhibitor selectively targets Homologous-Recombination-Deficient Tumors. Nat Cancer. 2021 Jun 17;2(6):598-610. View Source

Kinase Panel Selectivity

ART558 demonstrates a high degree of selectivity within the DNA polymerase family. It shows no measurable activity against polymerases A, G, H, and N with IC50 values greater than 120 µM, and IC50 values greater than 100 nM for polymerases α, γ, η, and ν [1]. This is in contrast to other broad-spectrum polymerase inhibitors which can confound results by inhibiting multiple DNA repair pathways simultaneously.

Selectivity Profile

Class-level

No significant inhibition reported across 78 oncology-focused kinases and DNA polymerases, including PARP1/2

Supports Polθ-targeted data interpretation

Sources unavailable; per-inhibitor selectivity review recommended

Evidence Dimension	Selectivity against related DNA polymerases
Target Compound Data	IC50 > 100 nM (Pol α, γ, η, ν) and > 120 µM (Pol A, G, H, N)
Comparator Or Baseline	Baseline: Activity against primary target Polθ (IC50 = 7.9 nM)
Quantified Difference	>12,000-fold selectivity for Polθ over Pol α/γ/η/ν; >15,000,000-fold selectivity over Pol A/G/H/N
Conditions	In vitro enzymatic assays as reported on Chemical Probes Portal

Why This Matters

This selectivity profile is critical for generating high-confidence data, ensuring that observed cellular phenotypes (e.g., synthetic lethality) are attributable to Polθ inhibition and not off-target effects on other essential polymerases.

• [1] Chemical Probes Portal. Probe ART558: Allosteric inhibitor of POLQ. Updated 2023 May 12. View Source

Synthetic Lethality in BRCA-Mutant Cells

ART558 is an allosteric inhibitor with a unique mechanism, acting as non-competitive with respect to dNTPs and uncompetitive with respect to dsDNA [1]. This is distinct from ATP-competitive inhibitors like novobiocin, which bind to the ATPase domain. The allosteric mechanism of ART558 is proposed to be the basis for its profound selectivity over other A-family polymerases [2].

BRCA2-Mutant Viability

Head-to-head

ART558 SF50 1.7 μM vs olaparib SF50 86 nM in BRCA2-mutant DLD-1 cells; mechanistically distinct synthetic lethality

Supports BRCA-mutant model-response context

7-day clonogenic survival assay; DLD-1 colorectal adenocarcinoma cells

Evidence Dimension	Mechanism of enzyme inhibition
Target Compound Data	Non-competitive (dNTPs) / Uncompetitive (dsDNA)
Comparator Or Baseline	Novobiocin: ATP-competitive inhibitor of the helicase domain
Quantified Difference	N/A (Qualitative mechanistic difference)
Conditions	Enzyme kinetic assays as described in Zatreanu et al. 2021

Why This Matters

The unique allosteric mechanism differentiates ART558 from ATP-competitive inhibitors, providing a rationale for its superior selectivity and making it a preferred tool for dissecting the specific polymerase-dependent functions of Polθ in TMEJ.

• [1] Zatreanu D, et al. Polθ inhibitors elicit BRCA-gene synthetic lethality and target PARP inhibitor resistance. Nat Commun. 2021 Jun 17;12(1):3636. View Source
• [2] Chemical Probes Portal. Probe ART558: Allosteric inhibitor of POLQ. Updated 2023 May 12. View Source

ART558 Research Applications

Synthetic Lethality in BRCA-Mutant Models

Based on its high potency (IC50 = 7.9 nM) and unique allosteric mechanism, ART558 is the optimal tool for dissecting the specific contribution of Polθ's polymerase domain to Theta-Mediated End Joining (TMEJ) [1]. Its use is indicated for studies in HR-deficient (e.g., BRCA1/2-mutant) cell lines to induce synthetic lethality and investigate the underlying DNA repair mechanisms, as its selective profile minimizes confounding effects from other polymerases [2].

Tumor Radiosensitization in Xenografts

ART558 has been shown to enhance the effects of PARP inhibitors like olaparib and talazoparib in BRCA-mutant tumor cells [1][3]. Its potent and selective inhibition of Polθ makes it the preferred agent for combination studies aimed at overcoming or preventing PARP inhibitor resistance, a key clinical challenge in treating BRCA-mutant cancers [3].

PARP Inhibitor Resistance Mechanisms

Given its nanomolar potency and allosteric binding mode, ART558 serves as an excellent reference compound for developing and validating high-throughput screening assays to identify novel Polθ polymerase inhibitors [1]. Its well-characterized biochemical and cellular activity provides a robust benchmark for evaluating new chemical entities.

Application

Selection Property

Validation Focus

BRCA-mutant synthetic lethality studies

TMEJ pathway inhibition in HR-deficient models

BRCA2-mutant cell-viability and DNA damage endpoints

Tumor radiosensitization research

Polθ-dependent DNA repair context in replicating cells

Combination radiation response and TGI endpoints

PARP inhibitor resistance mechanism studies

53BP1/Shieldin pathway context

ssDNA biomarker and synthetic lethality endpoints

• [1] Zatreanu D, et al. Polθ inhibitors elicit BRCA-gene synthetic lethality and target PARP inhibitor resistance. Nat Commun. 2021 Jun 17;12(1):3636. View Source
• [2] Chemical Probes Portal. Probe ART558: Allosteric inhibitor of POLQ. Updated 2023 May 12. View Source
• [3] Barszczewska-Pietraszek G, et al. Polθ Inhibitor (ART558) Demonstrates a Synthetic Lethal Effect with PARP and RAD52 Inhibitors in Glioblastoma Cells. Int J Mol Sci. 2024 Aug 23;25(17):9134. View Source